7-(2-Chloro-benzyl)-8-mercapto-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
7-(2-Chloro-benzyl)-8-mercapto-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
1807-81-4
VCID:
VC0408824
InChI:
InChI=1S/C14H13ClN4O2S/c1-17-11-10(12(20)18(2)14(17)21)19(13(22)16-11)7-8-5-3-4-6-9(8)15/h3-6H,7H2,1-2H3,(H,16,22)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=S)N2)CC3=CC=CC=C3Cl
Molecular Formula:
C14H13ClN4O2S
Molecular Weight:
336.8g/mol
7-(2-Chloro-benzyl)-8-mercapto-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
CAS No.: 1807-81-4
Main Products
VCID: VC0408824
Molecular Formula: C14H13ClN4O2S
Molecular Weight: 336.8g/mol
| CAS No. | 1807-81-4 |
|---|---|
| Product Name | 7-(2-Chloro-benzyl)-8-mercapto-1,3-dimethyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C14H13ClN4O2S |
| Molecular Weight | 336.8g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanylidene-9H-purine-2,6-dione |
| Standard InChI | InChI=1S/C14H13ClN4O2S/c1-17-11-10(12(20)18(2)14(17)21)19(13(22)16-11)7-8-5-3-4-6-9(8)15/h3-6H,7H2,1-2H3,(H,16,22) |
| Standard InChIKey | WCQAJZQREZFOLE-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=S)N2)CC3=CC=CC=C3Cl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=S)N2)CC3=CC=CC=C3Cl |
| PubChem Compound | 708513 |
| Last Modified | Nov 11 2021 |
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